Cas no 2090866-01-4 (2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-)

• Product name: 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-
• CAS No: 2090866-01-4
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5254240

2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-

• Inchi： 1S/C7H10O4/c1-7(6(9)10)4-5(8)2-3-11-7/h2-4H2,1H3,(H,9,10)
• InChI Key： DSULRYHIDLVXHK-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)OCCC(=O)C1

Additional information on 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo-

Professional Introduction to 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo (CAS No. 2090866-01-4)

2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo, identified by the Chemical Abstracts Service Number (CAS No.) 2090866-01-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the pyranone class, characterized by a six-membered oxygen-containing ring fused with a pyran ring. The presence of a carboxylic acid group at the 2-position and a methyl group at the 2-position, along with an oxo group at the 4-position, imparts unique reactivity and functionality that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo is highly versatile, enabling diverse chemical modifications that can be exploited in the synthesis of more complex molecules. The carboxylic acid moiety serves as a nucleophilic site for esterification, amidation, and other reactions, while the oxo group can participate in condensation reactions to form lactones or other oxygen-containing heterocycles. Additionally, the tetrahydropyran core provides steric and electronic properties that influence its reactivity in various catalytic processes.

In recent years, there has been growing interest in 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo due to its potential applications in medicinal chemistry. Researchers have explored its utility as a building block for the synthesis of bioactive molecules, particularly those targeting neurological disorders. The compound’s ability to undergo facile functionalization has made it a candidate for developing novel therapeutic agents with improved pharmacokinetic properties. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding, which are critical factors in drug design.

One of the most compelling aspects of CAS No. 2090866-01-4 is its role in the synthesis of advanced intermediates used in pharmaceuticals. The pyranone scaffold is a common motif in natural products and drug candidates, exhibiting a wide range of biological activities. The structural features of 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo allow for the creation of molecules with enhanced solubility and metabolic stability, which are essential for successful drug development. Recent studies have demonstrated its use in generating analogs with potential antiviral and anti-inflammatory properties, highlighting its significance in modern medicinal chemistry.

The synthetic pathways involving CAS No. 2090866-01-4 have been refined to achieve high yields and selectivity, making it an attractive choice for industrial applications. Advances in catalytic methods have enabled more efficient transformations of this compound into complex structures, reducing the number of synthetic steps required. This efficiency is particularly important in pharmaceutical manufacturing, where cost-effectiveness and scalability are paramount. Additionally, green chemistry principles have been incorporated into these synthetic routes to minimize waste and environmental impact.

The versatility of 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of specialty chemicals used in coatings and adhesives.

Recent breakthroughs in computational chemistry have further enhanced the understanding of CAS No. 2090866-01-4's reactivity and potential applications. Molecular modeling studies have provided insights into how structural modifications can influence biological activity, guiding researchers toward more effective drug candidates. These computational approaches complement experimental work by predicting outcomes before physical synthesis is undertaken, saving time and resources.

The future prospects for 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-4-oxo are promising, with ongoing research exploring new synthetic methodologies and biological functions. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in developing innovative solutions across multiple scientific disciplines. Its unique structural features continue to inspire novel applications that could revolutionize how we approach chemical synthesis and drug discovery.